Cas no 163493-35-4 (Imidogen, (2,5-dimethoxyphenyl)-)

Imidogen,  (2,5-dimethoxyphenyl)- structure
163493-35-4 structure
Product Name:Imidogen, (2,5-dimethoxyphenyl)-
CAS No:163493-35-4
MF:C8H11NO2
MW:153.178442239761
CID:904765
PubChem ID:7613
Update Time:2025-04-19

Imidogen, (2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidogen, (2,5-dimethoxyphenyl)-
    • SMR000063286
    • AKOS000119452
    • 2,5-dimethyoxy aniline
    • 2,5-Dimethoxy aniline
    • STK116276
    • 2,5 Dimethoxyaniline
    • Dimethoxyaniline,97%; Dimethoxyaniline,95%; Aminohydroquinone dimethyl ether
    • 849774-22-7
    • CS-W020681
    • AC-12114
    • PHENYL, 4-AMINO-2,5-DIMETHOXY-
    • 102-56-7
    • AB00443748-08
    • PS-3249
    • D0623
    • EN300-33970
    • Benzenamine, 2,5-dimethoxy-
    • 2,5-dimethoxyaniline;hydrochloride
    • F0728-0014
    • SB76069
    • DB-030801
    • 2,5-Dimethoxyaniline, 98%
    • AI3-16637
    • MFCD00008368
    • 1-Amino-2,5-dimethoxybenzene
    • (2,5-dimethoxyphenyl)amine;hydrochloride
    • Aminohydroquinone dimethyl ether
    • Q27291505
    • NSC4138
    • 163493-35-4
    • 2-amino-1,4-dimethoxybenzene
    • NS00006608
    • 4-13-00-02548 (Beilstein Handbook Reference)
    • BDBM55250
    • D77920
    • DB-327198
    • InChI=1/C8H11NO2/c1-10-6-3-4-8(11-2)7(9)5-6/h3-5H,9H2,1-2H
    • EC 203-040-9
    • STR01743
    • CHEMBL1616799
    • W-108867
    • A896772
    • NSC-4138
    • C.I. 35811
    • EINECS 203-040-9
    • UNII-V3Z5U3FL10
    • 2,5-Dimethoxybenzenamine
    • Aniline, 2,5-dimethoxy-
    • cid_6602954
    • BRN 0776823
    • D1893
    • DTXSID4059257
    • 2,5-di-methoxyaniline
    • NSC 4138
    • SCHEMBL92071
    • 2,5-DIMETHOXYANILINE
    • WLN: 1OR BZ DO1
    • MLS000053359
    • V3Z5U3FL10
    • Inchi: 1S/C8H11NO2/c1-10-6-3-4-8(11-2)7(9)5-6/h3-5H,9H2,1-2H3
    • InChI Key: NAZDVUBIEPVUKE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1N)OC

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.5Ų
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